2-Diazonio-1-methoxy-3-oxohepta-1,6-dien-1-olate

• CAS RN: 62344-19-8
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: methyl 2-diazo-3-oxohept-6-enoate
• InChI: InChI=1S/C8H10N2O3/c1-3-4-5-6(11)7(10-9)8(12)13-2/h3H,1,4-5H2,2H3
• InChI Key: MJLVEWMZMFIJJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=[N+]=[N-])C(=O)CCC=C

Description

2-Diazonio-1-methoxy-3-oxohepta-1,6-dien-1-olate is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of p-toluenesulfonyl azide (592 mg; 3 mmol) in 1 ml of acetonitrile was added at room temperature to a solution of 3-oxo-6-heptenoic acid methyl ester (468 mg; 3 mmol) and triethylamine (306 mg; 3 mmol) in 5 ml of acetonitrile. The mixture was stirred for about 2 hours and the solvent was distilled off under a reduced pressure and the product was dissolved in 50 ml of ether. The solution was washed with a 5% aqueous solution of potassium hydroxide until no color remained in the aqueous phase and was further washed with a saturated aqueous solution of sodium chloride. The ether solution was dried over anhydrous magnesium sulfate and was filtered and condensed under a reduced pressure to obtain 530 mg of 2-diazo-3-oxo-6-heptenoic acid methyl ester as a yellow oily product. The crude product can be purified by distillation under reduced pressure.